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Introduction
Lysosomes are acidic organelles essential for cellular homeostasis, playing a crucial role in

degradation, nutrient sensing, and signaling pathways. The acidic internal environment, with a

pH ranging from 4.5 to 5.5, is critical for the optimal activity of lysosomal hydrolases.[1][2]

Dysregulation of lysosomal pH is implicated in various diseases, including lysosomal storage

disorders, neurodegenerative diseases, and cancer.[3][4] Bafilomycin A1 is a potent and

specific inhibitor of the vacuolar-type H+-ATPase (V-ATPase), the proton pump responsible for

maintaining the low pH of lysosomes.[3][5][6] By inhibiting V-ATPase, Bafilomycin A1 elevates

lysosomal pH, making it an invaluable tool for studying lysosomal function and the

consequences of impaired acidification.[7][8][9]

These application notes provide detailed protocols for assessing Bafilomycin A1-induced

changes in lysosomal pH using common laboratory techniques, including fluorescence

microscopy and flow cytometry with pH-sensitive fluorescent probes.

Mechanism of Action: Bafilomycin A1
Bafilomycin A1 is a macrolide antibiotic that specifically targets the V-ATPase proton pump.[3]

[5] This enzyme is crucial for pumping protons into the lysosomal lumen, thereby maintaining

its acidic environment. Inhibition of V-ATPase by Bafilomycin A1 leads to a rapid increase in
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lysosomal pH.[9] It is also widely used as an inhibitor of autophagy by blocking the fusion of

autophagosomes with lysosomes and inhibiting lysosomal degradation.[3][5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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